Cas no 52767-86-9 (2(1H)-Pyrimidinethione, 5-butyl-)
52767-86-9 structure
Product Name:2(1H)-Pyrimidinethione, 5-butyl-
CAS No:52767-86-9
MF:C8H12N2S
MW:168.259280204773
CID:1578734
Update Time:2024-08-24
2(1H)-Pyrimidinethione, 5-butyl- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinethione, 5-butyl-
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- Inchi: 1S/C8H12N2S/c1-2-3-4-7-5-9-8(11)10-6-7/h5-6H,2-4H2,1H3,(H,9,10,11)
- InChI Key: TZGHADJZPGPGBG-UHFFFAOYSA-N
- SMILES: C1(=S)NC=C(CCCC)C=N1
Computed Properties
- Exact Mass: 168.07226
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Melting Point: 210 °C
- Boiling Point: 254.8±23.0 °C(Predicted)
- PSA: 24.39
- pka: 7.32±0.10(Predicted)
2(1H)-Pyrimidinethione, 5-butyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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